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Compound Name: 3,4-Methylenedioxycinnamic acid

Cat. No.: B120963 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 3,4-Methylenedioxycinnamic
acid, a pivotal intermediate in organic synthesis with significant applications in the

pharmaceutical and cosmetic industries.[1][2] The guide details its core physicochemical

properties, including its precise molecular weight, chemical structure, and solubility

characteristics. A validated, step-by-step protocol for its laboratory synthesis via the Perkin

reaction is presented, emphasizing the causal factors behind experimental choices.

Furthermore, the guide outlines standard analytical techniques for structural verification and

purity assessment. Finally, it explores the compound's role as a versatile precursor and its

documented biological activities, such as anti-inflammatory and antioxidant properties, which

are of high interest in drug development.[1][3]

Section 1: Core Physicochemical Properties
3,4-Methylenedioxycinnamic acid, also known by synonyms such as 3-(1,3-Benzodioxol-5-

yl)acrylic acid and Piperonylacrylic acid, is a cinnamic acid derivative that serves as a valuable

building block in organic chemistry.[1] Its foundational properties are critical for its application in

further synthetic endeavors.
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The molecular weight of 3,4-Methylenedioxycinnamic acid has been determined to be

192.17 g/mol .[1][4][5] This value is derived from its chemical formula, C₁₀H₈O₄.[1][3][4][5][6]

The compound typically appears as a white to light yellow crystalline powder.[1]

Key Data Summary
Property Value Source(s)

Molecular Weight 192.17 g/mol [1][4][7]

Exact Mass 192.04225873 Da [8]

Chemical Formula C₁₀H₈O₄ [1][3][4][6][7]

CAS Number 2373-80-0 [1][3][6][7]

IUPAC Name
(E)-3-(1,3-benzodioxol-5-

yl)prop-2-enoic acid
[8]

Melting Point 242-244 °C (decomposes) [1][9]

Appearance
White to light yellow crystalline

powder
[1][9]

Solubility

Generally soluble in organic

solvents; limited solubility in

water.

[3]

Storage
Store at room temperature,

protected from light and heat.
[1][3][4]

Chemical Structure
The structure features a cinnamic acid backbone fused with a methylenedioxy group, which

enhances its reactivity and imparts specific biological properties.[1][3]

Caption: General workflow for the synthesis and purification.

Detailed Experimental Protocol
Materials:
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Piperonal (3,4-Methylenedioxybenzaldehyde)

Acetic Anhydride

Anhydrous Potassium Acetate

Hydrochloric Acid (HCl)

Ethanol (for recrystallization)

Procedure:

Setup: A mixture of piperonal, acetic anhydride, and freshly fused potassium acetate is

placed in a round-bottom flask fitted with a reflux condenser.

Causality: Acetic anhydride serves as the source of the enolate. Potassium acetate is a

crucial weak base that deprotonates the anhydride, initiating the condensation with the

aldehyde.

Reaction: The mixture is heated in an oil bath to approximately 180°C for 5-8 hours.

Causality: The high temperature is necessary to overcome the activation energy for the

condensation and subsequent dehydration steps of the Perkin reaction.

Hydrolysis: After cooling, the reaction mixture is poured into water and boiled with an excess

of sodium carbonate solution to hydrolyze the unreacted anhydride and the intermediate

mixed anhydride. The solution is then filtered.

Precipitation: The hot filtrate is acidified with concentrated hydrochloric acid. 3,4-
Methylenedioxycinnamic acid precipitates out upon cooling.

Causality: Acidification protonates the carboxylate salt, rendering the acid insoluble in the

aqueous medium.

Purification: The crude product is collected by filtration, washed with cold water, and purified

by recrystallization from ethanol or glacial acetic acid to yield a white to off-white crystalline

solid. [9][10] * Causality: Recrystallization is a self-validating purification technique. The
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desired compound is dissolved in a hot solvent and allowed to cool slowly. As the solubility

decreases, the compound crystallizes out, leaving impurities behind in the solvent.

Section 3: Analytical Characterization
To ensure the identity and purity of the synthesized compound, a suite of analytical techniques

is employed. The data obtained should be consistent with established reference spectra.

Technique Expected Observations

¹H NMR

Signals corresponding to aromatic protons,

vinylic protons of the acrylic acid moiety, and the

characteristic singlet for the methylenedioxy (-O-

CH₂-O-) protons.

¹³C NMR

Resonances for the carboxyl carbon, aromatic

carbons, vinylic carbons, and the

methylenedioxy carbon.

IR Spectroscopy

Characteristic absorption bands for O-H

stretching (carboxylic acid), C=O stretching

(carbonyl), C=C stretching (alkene and

aromatic), and C-O stretching. [11][12]

Mass Spectrometry

A molecular ion peak (M+) corresponding to the

molecular weight (192.17). [8][11]Common

fragmentation patterns should also be observed.

Purity (HPLC)
A single major peak indicating ≥98% purity is

typical for commercial-grade material. [1]

Section 4: Applications in Research and Drug
Development
3,4-Methylenedioxycinnamic acid is more than a synthetic intermediate; its structure is

associated with various biological activities, making it a compound of interest for drug

discovery. [1]
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Role as a Chemical Intermediate
The compound's structure, featuring a reactive acrylic acid group and an aromatic ring, makes

it a versatile precursor for more complex molecules. [2][3]It is a key starting material in the

synthesis of pharmaceuticals, fragrances, and other fine chemicals. [1][2]For example, the

double bond can be hydrogenated to produce 3-(3,4-methylenedioxyphenyl)propionic acid. [13]

Caption: Role as a versatile chemical precursor.

Biological and Pharmacological Significance
Cinnamic acid and its derivatives are a well-studied class of compounds with a broad spectrum

of biological activities. [14][15]

Anti-inflammatory and Antioxidant Properties: 3,4-Methylenedioxycinnamic acid has been

investigated for its potential anti-inflammatory and antioxidant effects, which are valuable

properties in the development of treatments for a range of diseases. [1][3]* Enzyme

Inhibition: It is known to be an inhibitor of the phenylpropanoid enzyme 4-hydroxycinnamoyl-

CoA ligase, which is involved in plant secondary metabolism. [7][9]This activity can be

leveraged in agrochemical research.

Cosmetic and Skincare Applications: Due to its antioxidant properties and ability to act as a

UV filter, the compound is utilized in skincare and cosmetic formulations to protect against

oxidative stress and damage from UV radiation. [1]* Drug Discovery Scaffold: The cinnamic

acid scaffold is present in many biologically active molecules. [15]Modifications to the 3,4-
methylenedioxycinnamic acid structure are an active area of research for creating novel

therapeutic agents with enhanced efficacy against cancer, microbial infections, and other

conditions. [1][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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